Cas no 1504945-65-6 (4-(cycloheptylamino)pentan-1-ol)

• Product Name: 4-(cycloheptylamino)pentan-1-ol
• CAS No: 1504945-65-6
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 5219499
• PubChem ID: 75356496
• Update Time: 2025-10-30

4-(cycloheptylamino)pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol, 4-(cycloheptylamino)-
• 4-(cycloheptylamino)pentan-1-ol

• Inchi： 1S/C12H25NO/c1-11(7-6-10-14)13-12-8-4-2-3-5-9-12/h11-14H,2-10H2,1H3
• InChI Key： HPAFZGJFWDRLQP-UHFFFAOYSA-N
• SMILES： C(O)CCC(NC1CCCCCC1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 4-(cycloheptylamino)pentan-1-ol

Professional Introduction to 4-(cycloheptylamino)pentan-1-ol (CAS No. 1504945-65-6)

4-(cycloheptylamino)pentan-1-ol, identified by the CAS number 1504945-65-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a unique structural framework combining a cycloheptyl amine group with a pentan-1-ol backbone, has garnered attention due to its potential applications in drug development and biochemical research. The structural complexity of this compound not only makes it a subject of academic curiosity but also opens up avenues for exploring its pharmacological properties and interactions with biological systems.

The synthesis and characterization of 4-(cycloheptylamino)pentan-1-ol involve sophisticated chemical methodologies that are critical for understanding its reactivity and functional utility. The presence of the cycloheptyl group, a seven-membered saturated ring substituted with an amine, contributes to the compound's overall steric and electronic properties. This feature is particularly relevant in medicinal chemistry, where such structural motifs are often employed to modulate binding affinity and selectivity in target proteins. The amine functionality, on the other hand, provides a site for hydrogen bonding and possible interactions with polar regions of biological molecules, making this compound a versatile scaffold for drug design.

In recent years, there has been growing interest in the development of novel compounds that can interact with biological targets in innovative ways. 4-(cycloheptylamino)pentan-1-ol has been studied for its potential role in modulating enzyme activity and receptor binding. For instance, researchers have explored its interactions with enzymes involved in metabolic pathways, suggesting that it may serve as a lead compound for the development of therapeutic agents targeting metabolic disorders. Additionally, its structural features make it a candidate for further derivatization, allowing chemists to fine-tune its properties for specific applications.

The pharmacokinetic profile of 4-(cycloheptylamino)pentan-1-ol is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its therapeutic potential and safety profile. Preliminary studies have indicated that the compound exhibits moderate solubility in both water and organic solvents, which could influence its bioavailability and distribution within the body. Further research is needed to fully elucidate these properties and to optimize delivery systems that enhance its efficacy.

The role of computational chemistry in studying 4-(cycloheptylamino)pentan-1-ol cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have enabled researchers to predict the compound's behavior at the molecular level. These techniques provide insights into its conformational flexibility, electronic structure, and potential interactions with biological targets. Such information is invaluable for guiding experimental efforts and for designing more effective derivatives.

In conclusion, 4-(cycloheptylamino)pentan-1-ol (CAS No. 1504945-65-6) represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential applications in drug development make it a compound worthy of continued study. As our understanding of biochemical pathways grows, so does the need for innovative compounds like this one to address complex diseases. The ongoing research into 4-(cycloheptylamino)pentan-1-ol holds the promise of contributing to future medical breakthroughs.